Cas no 947534-45-4 (1-Bromo-2-((2-(trifluoromethoxy)phenoxy)methyl)benzene)

1-Bromo-2-((2-(trifluoromethoxy)phenoxy)methyl)benzene structure
947534-45-4 structure
Product Name:1-Bromo-2-((2-(trifluoromethoxy)phenoxy)methyl)benzene
CAS No:947534-45-4
MF:C14H10BrF3O2
MW:347.127213954926
CID:1001239
PubChem ID:45158694
Update Time:2025-04-20

1-Bromo-2-((2-(trifluoromethoxy)phenoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-((2-(trifluoromethoxy)phenoxy)methyl)benzene
    • 1-bromo-2-[[2-(trifluoromethoxy)phenoxy]methyl]benzene
    • 1-Bromo-2-{[2-(trifluoromethoxy)phenoxy]methyl}benzene
    • DTXSID40669655
    • 947534-45-4
    • Inchi: 1S/C14H10BrF3O2/c15-11-6-2-1-5-10(11)9-19-12-7-3-4-8-13(12)20-14(16,17)18/h1-8H,9H2
    • InChI Key: QGOPWPDVVNZLJK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1COC1C=CC=CC=1OC(F)(F)F

Computed Properties

  • Exact Mass: 345.98200
  • Monoisotopic Mass: 345.982
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 5.3

Experimental Properties

  • PSA: 18.46000
  • LogP: 4.92670
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